N-(2-(3-(thiophen-2-yl)ureido)phenyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(thiophen-2-ylcarbamoylamino)phenyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H14F3N3O2S/c20-19(21,22)13-7-2-1-6-12(13)17(26)23-14-8-3-4-9-15(14)24-18(27)25-16-10-5-11-28-16/h1-11H,(H,23,26)(H2,24,25,27)
• InChI Key: PLUODAFFPRLPEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC=C2NC(=O)NC3=CC=CS3)C(F)(F)F
• Molecular Formula: C19H14F3N3O2S
• Molecular Weight: 405.4 g/mol
• CAS No.: 1207003-52-8

Description

N-(2-(3-(thiophen-2-yl)ureido)phenyl)-2-(trifluoromethyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of kinase inhibitors and has been shown to exhibit promising results in preclinical studies.

Scientific Research Applications

Antipathogenic Activity

A study focused on the synthesis and characterization of acylthioureas, demonstrating significant antipathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains known for their ability to form biofilms. This suggests potential applications of similar compounds in developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Crystal Structure Analysis

Another study presented the crystal structure of a thiophene-containing compound, highlighting the importance of N–H···S, C–H···O, and N–H···O hydrogen bonds in stabilizing the crystal structure, which is crucial for understanding the physical and chemical properties of these compounds (Sharma et al., 2016).

Anticancer Evaluation

Research on benzamide derivatives has shown promising anticancer activities against various cancer cell lines, indicating the potential of these compounds in cancer treatment. Some derivatives exhibited better anticancer activities than the reference drug, etoposide (Ravinaik et al., 2021).

Heterocyclic Synthesis

The reaction of N-benzimidoyl chloride with thioamides to synthesize heterocyclic skeletons, including benzothiazine and quinazoline, demonstrates the versatility of these compounds in creating diverse chemical structures for further pharmacological and material science applications (Fathalla & Pazdera, 2002).

Anion Recognition and Sensing

A study on N-benzamidothioureas as neutral anion receptors showcased their improved anion binding performance, important for sensing and recognition applications. This highlights the compound's role in developing sensors and devices for environmental and biological monitoring (Nie et al., 2004).